Cas no 2228356-29-2 (3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol
• CAS No: 2228356-29-2
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 5986801
• PubChem ID: 165881280
• Update Time: 2025-10-30

3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol
• EN300-1761828
• 2228356-29-2

• Inchi： 1S/C10H11FN2O3/c11-9-3-6(13(15)16)1-2-8(9)10(12)4-7(14)5-10/h1-3,7,14H,4-5,12H2
• InChI Key： XEIXSZVWEXQFFS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC(C1)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol

3-Amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol: A Comprehensive Overview

The compound 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol (CAS No. 2228356-29-2) is a unique organic molecule with a complex structure that has garnered attention in various fields of chemical research. This compound is characterized by its cyclobutane ring, which is substituted with an amino group and a 2-fluoro-4-nitrophenyl group, along with a hydroxyl group at the 1-position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and other areas of organic synthesis.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their unique ring strain and ability to form stable interactions with biological targets. The presence of the amino group and hydroxyl group in this compound further enhances its potential for participation in hydrogen bonding, a key interaction in many biochemical processes. Additionally, the fluorine atom and nitro group on the phenyl ring contribute to the molecule's electronic properties, making it a promising candidate for tuning pharmacokinetic profiles in drug development.

One of the most notable aspects of 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol is its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized this compound as a building block for constructing bioactive compounds with improved solubility, stability, and bioavailability. For instance, recent advancements in asymmetric synthesis have enabled the construction of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

The synthesis of 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol involves a multi-step process that combines principles from both organic and stereochemistry. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing strategies, followed by functionalization with the amino and hydroxyl groups. The introduction of the fluorine atom and nitro group on the phenyl ring is typically achieved through electrophilic aromatic substitution or directed metallation techniques, depending on the desired regioselectivity.

In terms of applications, 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for constructing heterocyclic compounds with potential anti-inflammatory, antiviral, or anticancer activities. For example, recent studies have demonstrated that derivatives of this compound can modulate key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and materials science. Researchers have investigated its use as a ligand in metalloorganic frameworks (MOFs) and other porous materials, where its unique geometry and functional groups contribute to enhanced adsorption properties.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 3-amino-3-(2-fluoro-4-nitrophenyl)cyclobutan-1 ol is crucial for assessing its safety in industrial and pharmaceutical applications. Recent eco-toxicological studies have focused on evaluating its potential impact on aquatic ecosystems, particularly its biodegradability under various conditions. These studies are essential for ensuring sustainable practices in chemical manufacturing.

In conclusion, 3-amino - 3 - ( 2 - fluoro - 4 - nitrophenyl ) cyclobutan - 1 - ol (CAS No. 2228356 - 29 - 2) is a multifaceted compound with significant potential across diverse fields. Its unique structure, functional groups, and synthetic versatility make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new applications and insights into this molecule's behavior, it is poised to play an increasingly important role in both academic and industrial settings.